Cas no 29549-26-6 (2-Butanone, 1-(4-tert-butyl-2,6-xylyl)-3-o-tolyl-)

• Product Name: 2-Butanone, 1-(4-tert-butyl-2,6-xylyl)-3-o-tolyl-
• CAS No: 29549-26-6
• MF: C₂₃H₃₀O
• MW: 322.483706951141
• CID: 2662830
• Update Time: 2023-08-06

2-Butanone, 1-(4-tert-butyl-2,6-xylyl)-3-o-tolyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-(4-tert-butyl-2,6-xylyl)-3-o-tolyl-
• YLZWRPSUFHRHKY-UHFFFAOYSA-N
• 1-(4-tert-Butyl-2,6-xylyl)-3-(o-tolyl)-2-butanone
• 1-(4-tert-Butyl-2,6-dimethylphenyl)-3-(2-methylphenyl)-2-butanone #

• Inchi： 1S/C23H30O/c1-15-10-8-9-11-20(15)18(4)22(24)14-21-16(2)12-19(13-17(21)3)23(5,6)7/h8-13,18H,14H2,1-7H3
• InChI Key： YLZWRPSUFHRHKY-UHFFFAOYSA-N
• SMILES： O=C(C(C)C1C=CC=CC=1C)CC1C(C)=CC(=CC=1C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 406
• Topological Polar Surface Area: 17.1